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Simiarenone Simiarenone
Brand Name: Vulcanchem
CAS No.: 2318-78-7
VCID: VC0109609
InChI: InChI=1S/C30H48O/c1-19(2)20-9-12-23-27(20,5)15-17-30(8)24-13-10-21-22(11-14-25(31)26(21,3)4)28(24,6)16-18-29(23,30)7/h10,19-20,22-24H,9,11-18H2,1-8H3/t20-,22-,23-,24+,27-,28+,29+,30-/m1/s1
SMILES: CC(C)C1CCC2C1(CCC3(C2(CCC4(C3CC=C5C4CCC(=O)C5(C)C)C)C)C)C
Molecular Formula: C30H48O
Molecular Weight: 424.7 g/mol

Simiarenone

CAS No.: 2318-78-7

Reference Standards

VCID: VC0109609

Molecular Formula: C30H48O

Molecular Weight: 424.7 g/mol

Simiarenone - 2318-78-7

CAS No. 2318-78-7
Product Name Simiarenone
Molecular Formula C30H48O
Molecular Weight 424.7 g/mol
IUPAC Name (3R,3aR,5aR,5bS,11aS,11bR,13aS,13bR)-3a,5a,8,8,11b,13a-hexamethyl-3-propan-2-yl-2,3,4,5,5b,6,10,11,11a,12,13,13b-dodecahydro-1H-cyclopenta[a]chrysen-9-one
Standard InChI InChI=1S/C30H48O/c1-19(2)20-9-12-23-27(20,5)15-17-30(8)24-13-10-21-22(11-14-25(31)26(21,3)4)28(24,6)16-18-29(23,30)7/h10,19-20,22-24H,9,11-18H2,1-8H3/t20-,22-,23-,24+,27-,28+,29+,30-/m1/s1
Standard InChIKey BCQNFYWIPQQTGS-UBYXKGFDSA-N
Isomeric SMILES CC(C)[C@H]1CC[C@@H]2[C@@]1(CC[C@]3([C@]2(CC[C@@]4([C@@H]3CC=C5[C@H]4CCC(=O)C5(C)C)C)C)C)C
SMILES CC(C)C1CCC2C1(CCC3(C2(CCC4(C3CC=C5C4CCC(=O)C5(C)C)C)C)C)C
Canonical SMILES CC(C)C1CCC2C1(CCC3(C2(CCC4(C3CC=C5C4CCC(=O)C5(C)C)C)C)C)C
Appearance Powder
PubChem Compound 10410123
Last Modified Nov 17 2021
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